Cas no 1261747-55-0 (3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261747-55-0
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4986816
• Update Time: 2025-06-29

3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)20-11-6-9(17)3-4-10(11)12(19)8-2-1-5-18-7-8/h1-7H,17H2
• InChI Key： UAMJHBGTVGABEC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(C1C=NC=CC=1)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on 3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine

Introduction to 3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-55-0)

3-(4-Amino-2-(trifluoromethoxy)benzoyl)pyridine, identified by its CAS number 1261747-55-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and trifluoromethoxy functional groups in its structure imparts distinct chemical properties that are highly relevant to modern medicinal chemistry.

The pyridine core of this compound plays a crucial role in its pharmacological activity. Pyridine derivatives are widely recognized for their diverse biological functions, including roles as neurotransmitter receptors, enzyme inhibitors, and antimicrobial agents. The specific substitution pattern in 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic benefits.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, such as those found in the trifluoromethoxy group. Fluorinated aromatic compounds are known for their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The incorporation of a trifluoromethoxy group into the benzoyl moiety of 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine not only influences its electronic properties but also contributes to its overall biological activity.

The amino group in the structure of 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine provides a site for further chemical modification, allowing for the synthesis of more complex derivatives. This flexibility is particularly valuable in drug discovery, where modifications can be made to optimize potency, selectivity, and pharmacokinetic properties. The benzoyl group serves as a bridge between the pyridine core and the amino-substituted benzene ring, contributing to the compound's overall stability and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine and its biological targets. These studies have revealed insights into how the structural features of this compound contribute to its pharmacological effects. For instance, the presence of both amino and trifluoromethoxy groups allows for multiple points of interaction with biological targets, enhancing binding affinity and reducing off-target effects.

The synthesis of 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, has improved the efficiency of these processes. These advancements have not only made it easier to produce this compound but have also opened up new possibilities for its application in drug development.

In the context of current research, 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine has shown promise in several areas of pharmaceutical interest. For example, studies have suggested that this compound may have potential applications in the treatment of neurological disorders due to its ability to interact with neurotransmitter receptors. Additionally, its structural features make it a suitable candidate for developing novel antimicrobial agents against resistant bacterial strains.

The trifluoromethoxy group has been particularly highlighted for its role in enhancing the bioavailability and metabolic stability of drug candidates. By incorporating this moiety into 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine, researchers aim to develop compounds that exhibit improved pharmacokinetic profiles. This is crucial for ensuring that therapeutic agents reach their target sites effectively and remain active for extended periods.

The amino group also plays a significant role in modulating the pharmacological activity of this compound. It can serve as a site for post-translational modifications or participate in hydrogen bonding interactions with biological targets. These interactions are essential for achieving high selectivity and potency in drug design.

Ongoing research continues to explore new applications for 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine beyond traditional pharmaceutical uses. Its unique structural features make it a versatile building block for synthesizing more complex molecules with tailored properties. As our understanding of chemical biology advances, compounds like this one are expected to play an increasingly important role in drug discovery and development.

In conclusion, 3-(4-amino-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-55-0) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural features enable interactions with biological targets that could lead to novel therapeutic agents. The ongoing research into this compound highlights its importance as a tool for drug discovery and development, particularly in areas such as neurological disorders and antimicrobial treatments.